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Compound of Interest

Compound Name: Efegatran sulfate

Cat. No.: B1671125

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Efegatran
sulfate solutions in a laboratory environment. Efegatran sulfate is a potent, direct, and
reversible inhibitor of thrombin (Factor lla), a key serine protease in the coagulation cascade.
These guidelines will facilitate the accurate and effective use of this compound in in-vitro
research applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Efegatran and its sulfate salt is
provided in the table below. This information is essential for accurate solution preparation and
experimental design.
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Efegatran (Parent

Property Efegatran Sulfate
Compound)

Synonyms LY-294468, GYKI-14766 LY-294468 sulfate

Molecular Formula C21H32N603 C21H34N6O7S

Molecular Weight 416.52 g/mol [1] 514.60 g/mol [2]

CAS Number 105806-65-3[1] 126721-07-1[2]

Physical Form Solid Solid

Store at -20°C for long-term
st (Solid) storage. Can be stored at
orage (Soli
J room temperature for short

periods.[2]

Mechanism of Action: Direct Thrombin Inhibition

Efegatran directly inhibits thrombin by binding to its active site, thereby preventing the
conversion of fibrinogen to fibrin, a critical step in the formation of a blood clot. Unlike indirect
thrombin inhibitors (e.g., heparin), its action is independent of antithrombin IIl. This direct
inhibition also attenuates thrombin-mediated activation of platelets and other coagulation
factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Efegatran Sulfate in
Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671125#preparation-of-efegatran-sulfate-solutions-
for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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